Cas no 61684-05-7 (1,3-Dioxolane, 4,5-dimethyl-2-(4-nitrophenyl)-)

• Product Name: 1,3-Dioxolane, 4,5-dimethyl-2-(4-nitrophenyl)-
• CAS No: 61684-05-7
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 470151
• PubChem ID: 71393427
• Update Time: 2025-04-19

1,3-Dioxolane, 4,5-dimethyl-2-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane, 4,5-dimethyl-2-(4-nitrophenyl)-
• 4,5-dimethyl-2-(4-nitrophenyl)-1,3-dioxolane
• 61684-05-7
• DTXSID60815192

• Inchi： 1S/C11H13NO4/c1-7-8(2)16-11(15-7)9-3-5-10(6-4-9)12(13)14/h3-8,11H,1-2H3
• InChI Key： NVHZQMQKESVYMO-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)[N+](=O)[O-])OC(C)C1C

Computed Properties

• Exact Mass: 223.08449
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• PSA: 61.6